5-[(Z)-(3,4-difluorophenyl)methylidene]-4H-thieno[2,3-b]thiopyran-4(6H)-one

• IUPAC Name: (5Z)-5-[(3,4-difluorophenyl)methylidene]thieno[2,3-b]thiopyran-4-one
• InChI: InChI=1S/C14H8F2OS2/c15-11-2-1-8(6-12(11)16)5-9-7-19-14-10(13(9)17)3-4-18-14/h1-6H,7H2/b9-5+
• InChI Key: ZUICNTPNCKEZPL-WEVVVXLNSA-N
• Canonical SMILES: C1C(=CC2=CC(=C(C=C2)F)F)C(=O)C3=C(S1)SC=C3
• Isomeric SMILES: C1/C(=C\C2=CC(=C(C=C2)F)F)/C(=O)C3=C(S1)SC=C3
• Molecular Formula: C14H8F2OS2
• Molecular Weight: 294.3 g/mol

Description

The compound “5-[(Z)-(3,4-difluorophenyl)methylidene]-4H-thieno[2,3-b]thiopyran-4(6H)-one” has a CAS Number of 1164519-74-7 and a molecular weight of 295.35. It’s also known by the IUPAC name (Z)-5-(3,4-difluorobenzylidene)-5,6-dihydro-1lambda3-thieno[2,3-b]thiopyran-4(1H)-one.

Scientific Research Applications

Bioactive Heterocycles in Medicinal Chemistry

Compounds with furan and thiophene rings, such as "5-[(Z)-(3,4-difluorophenyl)methylidene]-4H-thieno[2,3-b]thiopyran-4(6H)-one", play a significant role in drug design due to their structural significance in bioactive molecules. These heterocycles are involved in the development of drugs targeting antiviral, antitumor, antimycobacterial, and antiparkinsonian activities. The bioisosteric replacement of aryl with heteroaryl substituents has been shown to impact the activities of these compounds, demonstrating their importance in the search for compounds with optimized activity and selectivity (Ostrowski, 2022).

Synthetic Pathways and Catalysis

Research on pyranopyrimidine scaffolds, which are structurally related to the target compound, has revealed their broad synthetic applications and bioavailability, making them key precursors in medicinal and pharmaceutical industries. The development of these scaffolds involves complex synthetic pathways employing hybrid catalysts, including organocatalysts and metal catalysts. These studies focus on optimizing the synthesis of bioactive compounds with potential lead molecules for therapeutic applications (Parmar, Vala, & Patel, 2023).

Evaluation of Carcinogenic Potential

The thiophene analogues of known carcinogens have been synthesized and evaluated for their carcinogenic potential, indicating the importance of structural modifications in determining the biological activities and safety profiles of new compounds. These evaluations provide insights into the potential health risks and the importance of thorough testing for newly synthesized molecules (Ashby, Styles, Anderson, & Paton, 1978).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.